Cas no 1515-85-1 (4-(Methoxymethyl)benzonitrile)

• Product Name: 4-(Methoxymethyl)benzonitrile
• CAS No: 1515-85-1
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1091467
• PubChem ID: 13285141
• Update Time: 2025-04-23

4-(Methoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxymethyl)benzonitrile
• RUWUCOYLNIGKRD-UHFFFAOYSA-N
• G30564
• SCHEMBL13088442
• 1515-85-1
• 4-methoxymethyl-benzonitrile
• EN300-45402
• Z295205408
• CHEMBL4548703
• Benzonitrile, 4-(methoxymethyl)-
• CS-0249848
• DTXSID70534726
• AKOS000181699
• SCHEMBL993599

• MDL： MFCD09937189
• Inchi： 1S/C9H9NO/c1-11-7-9-4-2-8(6-10)3-5-9/h2-5H,7H2,1H3
• InChI Key： RUWUCOYLNIGKRD-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(Methoxymethyl)benzonitrile

Professional Introduction to 4-(Methoxymethyl)benzonitrile (CAS No. 1515-85-1)

4-(Methoxymethyl)benzonitrile, with the chemical formula C₈H₇NO and CAS number 1515-85-1, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its benzonitrile core and a methoxymethyl substituent, has garnered attention due to its versatile applications in the development of fine chemicals and bioactive molecules. The structural motif of 4-(Methoxymethyl)benzonitrile allows for diverse functionalization, making it a valuable building block in synthetic pathways.

The benzonitrile moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into drug candidates for its ability to modulate biological targets. The presence of the methoxymethyl group enhances the reactivity of the benzene ring, facilitating further derivatization through nucleophilic substitution or condensation reactions. This feature has been exploited in recent years to synthesize complex molecules with potential therapeutic effects.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Methoxymethyl)benzonitrile in constructing heterocyclic compounds. For instance, studies have demonstrated its role in the preparation of pyridine derivatives, which are prevalent in modern pharmaceuticals. The methoxymethyl group can be selectively removed or transformed into other functional groups, enabling the creation of structurally diverse compounds. Such flexibility has made 4-(Methoxymethyl)benzonitrile a preferred choice for medicinal chemists seeking novel scaffolds for drug discovery.

In addition to its role as a synthetic intermediate, 4-(Methoxymethyl)benzonitrile has been explored in the development of agrochemicals. Its structural features allow for the introduction of bioactive moieties that can interact with biological systems, leading to the creation of compounds with herbicidal or pesticidal properties. Research has shown that derivatives of this compound exhibit promising activity against various pests, contributing to sustainable agricultural practices.

The chemical properties of 4-(Methoxymethyl)benzonitrile make it a suitable candidate for polymer modification as well. The benzonitrile group can participate in polymerization reactions, leading to the formation of high-performance materials with enhanced thermal stability and mechanical strength. These polymers find applications in industries requiring durable and heat-resistant materials, such as electronics and aerospace.

From a mechanistic standpoint, the reactivity of 4-(Methoxymethyl)benzonitrile has been extensively studied to optimize synthetic routes. Transition metal-catalyzed reactions have emerged as particularly effective methods for introducing functional groups into the benzene ring. For example, palladium-catalyzed cross-coupling reactions have been utilized to attach various organic fragments to the nitrile-substituted benzene core, expanding the library of possible derivatives.

The pharmaceutical industry has also leveraged 4-(Methoxymethyl)benzonitrile in the synthesis of small-molecule inhibitors targeting specific biological pathways. By modifying the substituents on the benzene ring, researchers can fine-tune the binding affinity and selectivity of these inhibitors. This approach has led to the discovery of novel drugs with improved efficacy and reduced side effects. Several clinical trials are currently underway evaluating compounds derived from this scaffold for their therapeutic potential.

In conclusion, 4-(Methoxymethyl)benzonitrile (CAS No. 1515-85-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable diverse functionalization, making it an indispensable tool in organic synthesis and drug development. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.